Cas no 523-39-7 (Menaquinone 9)

• Product Name: Menaquinone 9
• CAS No: 523-39-7
• MF: C₅₆H₈₀O₂
• MW: 785.23321723938
• CID: 37997
• PubChem ID: 6289935
• Update Time: 2025-04-18

Menaquinone 9 Chemical and Physical Properties

Names and Identifiers

• Vitamin K2(45)
• Menlaquinone 9
• Menaquinone MK 9
• Vitamin MK 9
• MK 9
• (all-E)-2-Methyl-3-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-1,4-naphthalenedione
• Menaquinone 9
• 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaenyl]naphthalene-1,4-dione
• Menaquinone 9, Vitamin-K2(45)
• 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaenyl)naphthalene-1,4-dione
• 2-methyl-3-nonaisoprenyl-1,4-naphthoquinone
• all-trans-Menachinon-9
• all-trans-Vitamin K2(45)
• Menachinon-9
• Menaquinone-9
• 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-, (all-E)-
• CHEBI:44147
• SCHEMBL14164356
• 523-39-7
• menaquinone with nine isoprene units
• Z3YR8XD3W8
• UNII-Z3YR8XD3W8
• Vitamin K2(45) (6CI)
• AKOS030528291
• 1,4-NAPHTHALENEDIONE, 2-METHYL-3-((2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-NONAMETHYL-2,6,10,14,18,22,26,30,34-HEXATRIACONTANONAEN-1-YL)-
• 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl]-1,4-dihydronaphthalene-1,4-dione
• SCHEMBL572665
• DTXSID001317587
• C21526
• LMPR02010041
• MK-9
• VITAMIN K2-9
• MK9
• 2-Methyl-3-((2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl)naphthalene-1,4-dione
• 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaen-1-yl]-1,4-naphthalenedione
• HY-131501
• CS-0136039
• vitamin MK-9
• 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaen-1-yl]-1 ,4-naphthalenedione
• FM25058

• Inchi： 1S/C56H80O2/c1-42(2)22-14-23-43(3)24-15-25-44(4)26-16-27-45(5)28-17-29-46(6)30-18-31-47(7)32-19-33-48(8)34-20-35-49(9)36-21-37-50(10)40-41-52-51(11)55(57)53-38-12-13-39-54(53)56(52)58/h12-13,22,24,26,28,30,32,34,36,38-40H,14-21,23,25,27,29,31,33,35,37,41H2,1-11H3/b43-24+,44-26+,45-28+,46-30+,47-32+,48-34+,49-36+,50-40+
• InChI Key： WCRXHNIUHQUASO-UVZVDVBNSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 770.60000
• Monoisotopic Mass: 784.615832
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 58
• Rotatable Bond Count: 26
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 0.949
• Melting Point: 60-61 ºC
• Boiling Point: 807.6°Cat760mmHg
• Flash Point: 280.5°C
• Refractive Index: 1.529
• Solubility: Benzene (Slightly), Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 34.14000
• LogP: 17.16030

Menaquinone 9 Security Information

• Storage Condition：Amber Vial, -20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds